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Compound of Interest

Compound Name: Methyl acetylacetate-d3

Cat. No.: B12367617

For researchers, scientists, and drug development professionals, ensuring the safe and
compliant disposal of laboratory chemicals is paramount. This guide provides essential safety
and logistical information for the proper disposal of Methyl acetylacetate-d3, a deuterated
analog of methyl acetoacetate. While the chemical properties of Methyl acetylacetate-d3 are
nearly identical to its non-deuterated counterpart, adherence to established protocols for
flammable and combustible liquids is crucial.

Immediate Safety and Logistical Information

Methyl acetylacetate-d3 should be handled with the same precautions as methyl
acetoacetate, which is classified as a combustible liquid and can cause serious eye damage.
Improper disposal can lead to environmental contamination and potential fire hazards.
Therefore, it is imperative to follow the disposal procedures outlined by your institution's
Environmental Health and Safety (EHS) department and local regulations.

Key Safety Precautions:

o Always wear appropriate Personal Protective Equipment (PPE), including safety goggles,
chemical-resistant gloves, and a lab coat.

» Handle the chemical in a well-ventilated area, preferably within a chemical fume hood.

o Keep away from heat, sparks, open flames, and other ignition sources.[1]

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b12367617?utm_src=pdf-interest
https://www.benchchem.com/product/b12367617?utm_src=pdf-body
https://www.benchchem.com/product/b12367617?utm_src=pdf-body
https://www.benchchem.com/product/b12367617?utm_src=pdf-body
https://www.chempoint.com/products/download?grade=75376&doctype=sds
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12367617?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

» Prevent the release of vapors and avoid contact with skin and eyes.

Quantitative Data for Methyl Acetoacetate

The following table summarizes key quantitative data for methyl acetoacetate, which serves as
a reliable reference for the handling and disposal of its deuterated form.

Property Value Source
Physical State Liquid [2]
Appearance Colorless [2]
Molecular Weight 116.12 g/mol [2]
Boiling Point 169-170 °C (336-338 °F) [2]
Melting Point -80 °C (-112 °F) [2]
Flash Point 70 °C (158 °F) (closed cup) [2]
Flammability Limits LEL: 3.1%, UEL: 16% [2]

Not listed directly, but may be
RCRA Waste Number N ) [2][3]
classified as D001 (Ignitable)

o Combustible liquid, n.o.s.
Shipping Name
(methyl acetoacetate)

Disposal Operational Plan

The disposal of Methyl acetylacetate-d3 must be conducted in accordance with hazardous
waste regulations. Under no circumstances should this chemical be disposed of down the drain
or in regular trash.[1]

Step-by-Step Disposal Protocol:
o Waste Identification and Segregation:

o Collect all waste containing Methyl acetylacetate-d3 in a dedicated, properly labeled
hazardous waste container.
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o Do not mix with other waste streams, especially incompatible materials such as strong
acids, bases, or oxidizing agents.

o Clearly label the container with "Hazardous Waste" and the full chemical name: "Methyl
Acetylacetate-d3".

o Container Management:

o Use a container that is in good condition, compatible with the chemical (e.g., the original
container or a designated solvent waste container), and has a secure, tight-fitting lid.[4]

o Keep the container closed at all times except when adding waste.[4]

o Store the waste container in a designated satellite accumulation area that is cool, dry, and

well-ventilated.
» Waste Pickup and Disposal:
o Contact your institution's EHS department to schedule a pickup for the hazardous waste.
o Ensure all required paperwork is completed accurately.

o The ultimate disposal method will be determined by the approved waste disposal facility

and may include incineration.

Experimental Protocols

While this document focuses on disposal, any experimental protocol involving Methyl
acetylacetate-d3 should include a clear plan for the collection and disposal of all resulting
waste streams, including contaminated labware and cleaning materials. Spills should be
managed by absorbing the material with an inert absorbent (e.g., vermiculite, sand) and
collecting it in a sealed container for disposal as hazardous waste.

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of Methyl
acetylacetate-d3.
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Disposal workflow for Methyl Acetylacetate-d3.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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